Cas no 79250-58-1 (11-dehydro-13,14-dihydro-15-keto-thromboxane B2)

• Product Name: 11-dehydro-13,14-dihydro-15-keto-thromboxane B2
• CAS No: 79250-58-1
• MF: C₂₀H₃₂O₆
• MW: 368.464487075806
• CID: 574224
• Update Time: 2023-11-18

11-dehydro-13,14-dihydro-15-keto-thromboxane B2 Chemical and Physical Properties

Names and Identifiers

• Thrombox-5-en-1-oicacid, 9-hydroxy-11,15-dioxo-, (5Z,9a)- (9CI)
• 9a-Hydroxy-11,15-dioxothromb-5Z-enoicacid
• 11-dehydro-13,14-dihydro-15-keto-thromboxane B2
• 7-[(2R,3S,4S)-4-hydroxy-6-oxo-2-(3-oxooctyl)oxan-3-yl]hept-5-enoic acid
• 13,14-Dihydro-dhk-txb2
• CID 129010935
• Thrombox-5-en-1-oic acid, 9-hydroxy-11,15-dioxo-, (5Z,9α)- (9CI)

• Inchi： 1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,16-18,22H,2-3,5-6,8-14H2,1H3,(H,23,24)/b7-4-/t16-,17-,18+/m0/s1
• InChI Key： INLXNIDWQWYGDW-OKYBNHCASA-N
• SMILES： O1C(C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1CCC(CCCCC)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 485
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 580.6±35.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)